Cas no 2228595-38-6 (5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one
• CAS No: 2228595-38-6
• MF: C₇H₅Cl₂N₃O₂
• MW: 234.039499044418
• CID: 6482745
• PubChem ID: 165884935
• Update Time: 2025-10-28

5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one
• EN300-1984023
• 2228595-38-6

• Inchi： 1S/C7H5Cl2N3O2/c8-5-4(6(9)12-2-11-5)3-1-10-7(13)14-3/h2-3H,1H2,(H,10,13)
• InChI Key： HNOSFIWYSHFDLV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1CNC(=O)O1

Computed Properties

• Exact Mass: 232.9758818g/mol
• Monoisotopic Mass: 232.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one (CAS No. 2228595-38-6)

The compound 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one (CAS No. 2228595-38-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule, characterized by its unique pyrimidine and oxazolidinone structural motifs, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and crop protection solutions. Its molecular architecture, featuring two chlorine atoms at the 4 and 6 positions of the pyrimidine ring, contributes to its distinct reactivity and biological activity.

In recent years, the demand for heterocyclic compounds like 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a class of compounds that play a pivotal role in targeting cancer and inflammatory diseases. The oxazolidinone moiety, in particular, is known for its bioisosteric properties, making it a valuable component in the design of bioactive molecules.

From an agrochemical perspective, 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to interfere with essential metabolic pathways in pests and pathogens makes it a candidate for sustainable crop protection strategies. This aligns with the growing global emphasis on green chemistry and the development of environmentally friendly agricultural inputs.

The synthesis of 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize its production, reflecting the broader trend toward efficient and scalable synthetic methodologies in the chemical industry.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one in drug discovery?" The answer lies in its ability to serve as a versatile building block for pharmacologically active molecules. Its pyrimidine core is a common feature in many FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

Another hot topic is the environmental impact of chlorinated compounds like 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one. While chlorinated molecules are often scrutinized for their persistence in ecosystems, recent studies have focused on designing derivatives with improved biodegradability. This addresses the dual challenge of maintaining efficacy while minimizing ecological footprints—a key concern for regulators and industry stakeholders alike.

In the context of intellectual property, 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one has been the subject of numerous patents, particularly in the areas of small-molecule therapeutics and agrochemical formulations. Its structural uniqueness and functional adaptability make it a valuable asset for companies investing in innovation-driven markets.

Looking ahead, the compound's potential in personalized medicine and precision agriculture is an area of active exploration. As the scientific community continues to unravel its mechanistic details, 5-(4,6-dichloropyrimidin-5-yl)-1,3-oxazolidin-2-one is poised to remain a focal point in interdisciplinary research, bridging gaps between chemistry, biology, and environmental science.